8-Azabicyclo[3.2.1]octane hydrochloride
CAS No.: 6760-99-2
Cat. No.: VC1974364
Molecular Formula: C7H14ClN
Molecular Weight: 147.64 g/mol
* For research use only. Not for human or veterinary use.
![8-Azabicyclo[3.2.1]octane hydrochloride - 6760-99-2](/images/structure/VC1974364.png)
Specification
CAS No. | 6760-99-2 |
---|---|
Molecular Formula | C7H14ClN |
Molecular Weight | 147.64 g/mol |
IUPAC Name | 8-azabicyclo[3.2.1]octane;hydrochloride |
Standard InChI | InChI=1S/C7H13N.ClH/c1-2-6-4-5-7(3-1)8-6;/h6-8H,1-5H2;1H |
Standard InChI Key | VAINBTSWOOHLOV-UHFFFAOYSA-N |
SMILES | C1CC2CCC(C1)N2.Cl |
Canonical SMILES | C1CC2CCC(C1)N2.Cl |
Introduction
8-Azabicyclo[3.2.1]octane hydrochloride is a chemical compound with the molecular formula C7H14ClN. It is a hydrochloride salt of the parent compound 8-azabicyclo[3.2.1]octane, which serves as a core structure for various biologically active molecules, including tropane alkaloids . This compound is of interest in medicinal chemistry due to its potential biological activities and its role as an intermediate in the synthesis of more complex molecules.
Biological Activities and Applications
The 8-azabicyclo[3.2.1]octane scaffold is known for its presence in tropane alkaloids, which exhibit a range of biological activities . While specific biological activities of 8-azabicyclo[3.2.1]octane hydrochloride are not extensively documented, its structural similarity to other biologically active compounds suggests potential applications in medicinal chemistry.
Safety and Hazards
The safety and hazards associated with 8-azabicyclo[3.2.1]octane hydrochloride are generally similar to those of other hydrochloride salts. It is expected to cause skin and eye irritation and may lead to respiratory tract irritation . Handling should follow standard safety protocols for chemical substances.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume